Cas no 2138312-84-0 (Methyl 3-(2-amino-5-chlorophenyl)prop-2-ynoate)

• Product Name: Methyl 3-(2-amino-5-chlorophenyl)prop-2-ynoate
• CAS No: 2138312-84-0
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 6131680
• PubChem ID: 165451845
• Update Time: 2024-01-04

Methyl 3-(2-amino-5-chlorophenyl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• 2138312-84-0
• EN300-743558
• methyl 3-(2-amino-5-chlorophenyl)prop-2-ynoate
• Methyl 3-(2-amino-5-chlorophenyl)prop-2-ynoate

• Inchi： 1S/C10H8ClNO2/c1-14-10(13)5-2-7-6-8(11)3-4-9(7)12/h3-4,6H,12H2,1H3
• InChI Key： NFMDFXWYMCYLPN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C#CC(=O)OC)C=1)N

Computed Properties

• Exact Mass: 209.0243562g/mol
• Monoisotopic Mass: 209.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų